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Compound of Interest

Compound Name: 2-bromo-2-phenylacetic acid

Cat. No.: B146123

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents like 2-bromo-2-phenylacetic acid is a critical component of
laboratory safety and environmental responsibility. This guide provides essential, step-by-step
procedures for the safe disposal of 2-bromo-2-phenylacetic acid, ensuring compliance with
hazardous waste regulations.

Immediate Safety and Hazard Information

2-Bromo-2-phenylacetic acid is classified as a hazardous substance. It is known to cause
skin and serious eye irritation.[1][2] In some cases, it may cause severe skin burns and eye
damage.[3] It may also cause respiratory irritation.[1][4] Therefore, strict adherence to safety
protocols during handling and disposal is paramount. Always wear appropriate personal
protective equipment (PPE), including chemical safety goggles, gloves, and a lab coat.[5][6]
Work in a well-ventilated area or under a chemical fume hood.[2][7]

Disposal Procedure: A Step-by-Step Approach

The disposal of 2-bromo-2-phenylacetic acid must be managed as hazardous waste, in
accordance with local, regional, and national environmental regulations.[2][4][6][8]

Step 1: Segregation of Waste

Proper segregation is the first and most critical step in hazardous waste management. 2-
Bromo-2-phenylacetic acid is a halogenated organic compound.[9] As such, it must be
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collected separately from non-halogenated organic waste and other waste streams like
aqueous or solid waste.[9][10]

e Do not mix 2-bromo-2-phenylacetic acid with non-halogenated solvents.[10]

e Do not dispose of this chemical down the sink or in regular trash.[6][10]

Step 2: Containerization

Use a designated, properly labeled, and compatible waste container for collecting 2-bromo-2-
phenylacetic acid waste.

o The container must be in good condition, compatible with the chemical, and have a secure,
tightly sealing lid to prevent leaks or spills.[7][10]

o Containers should be kept closed except when actively adding waste.[10]

Step 3: Labeling

Accurate and clear labeling of the waste container is mandatory for safety and regulatory
compliance.

e The label must clearly state "Hazardous Waste" and identify the contents, including the full
chemical name: "2-bromo-2-phenylacetic acid".[10] Do not use abbreviations or chemical
formulas.[10]

« If mixing with other compatible halogenated waste, maintain a log sheet detailing the
constituents and their approximate quantities.[9]

Step 4: Storage

Store the hazardous waste container in a designated satellite accumulation area within the
laboratory.

e The storage area should be secure and away from sources of ignition or incompatible
materials.[7]

» Store the container in a cool, dry, and well-ventilated location.[10]
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Step 5: Final Disposal

The final disposal of 2-bromo-2-phenylacetic acid must be handled by a licensed hazardous
waste disposal company.[2] Your institution's Environmental Health and Safety (EHS)
department will coordinate the pickup and disposal of the waste. Follow your institution's
specific procedures for requesting a hazardous waste pickup. The primary method for the
disposal of halogenated organic waste is typically high-temperature incineration at a permitted
facility.[9]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to 2-bromo-
2-phenylacetic acid.

Property Value Source
CAS Number 18698-97-0 [1]
Molecular Formula C8H7Bro2 [11[3]
Molecular Weight 215.04 g/mol [1][3]
Melting Point 104-106 °C

Hazard Class (Transport) 8 (Corrosive) [5]
Packing Group (Transport) I, II, or 1lI [5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
bromo-2-phenylacetic acid.
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(Start: Have 2-bromo-2-phenylacetic acid waste)

(Identify as Halogenated Organic Waste)

Segregate from other waste streams
(non-halogenated, aqueous, solid)

Use a dedicated, compatible, and sealed waste container

Label container with 'Hazardous Waste' and full chemical name

Store in a designated satellite accumulation area

Contact Institutional EHS for pickup

(End: Professional disposal by licensed company)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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